Cas no 1260676-83-2 (4-Chloro-7-nitro-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-7-nitro-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1260676-83-2
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 1081247
• PubChem ID: 55266963
• Update Time: 2025-04-20

4-Chloro-7-nitro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-nitro-5H-pyrrolo[3,2-d]pyrimidine
• DTXSID40717185
• AKOS006312446
• 1260676-83-2
• SCHEMBL15613000

• Inchi： 1S/C6H3ClN4O2/c7-6-5-4(9-2-10-6)3(1-8-5)11(12)13/h1-2,8H
• InChI Key： ZASGWBHDRAOIPY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=CN2)[N+](=O)[O-])N=CN=1

Computed Properties

• Exact Mass: 197.9944530g/mol
• Monoisotopic Mass: 197.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.4Ų